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Cat. No.: B1218211

An In-depth Analysis for Researchers and Drug Development Professionals

Introduction

2-chloro-1,1,1,2-tetrafluoroethane, commonly known as HCFC-124 or R-124, is a
hydrochlorofluorocarbon (HCFC) that has been utilized as a refrigerant and in various industrial
applications.[1][2] As a member of the HCFC family, it was introduced as a transitional
replacement for chlorofluorocarbons (CFCs) due to its lower ozone depletion potential.[3][4]
This guide provides an in-depth exploration of the thermodynamic properties of HCFC-124,
offering critical data and insights for scientists, researchers, and professionals in fields requiring
precise thermal management and fluid dynamic analysis.

Core Physical and Chemical Properties

HCFC-124 is a colorless, non-flammable gas at standard atmospheric conditions with a faint
ethereal odor.[1][5] Its fundamental properties are crucial for understanding its behavior in
various thermodynamic cycles and applications.
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Property Value Units
Chemical Formula C2HCIFa4 (or CHCIFCFs3)

Molecular Weight 136.48 g/mol
Boiling Point (at 1 atm) -12.09 °C
10.25 °F

Critical Temperature 122.47 °C
252.45 °F

Critical Pressure 3634.0 kPa (abs)
527.1 psia

Critical Density 550.0 kg/m 3
34.34 Ib/ft3

A summary of the core physical properties of HCFC-124, compiled from various sources.[5][6]

Environmental Impact and Regulatory Status

The environmental footprint of a refrigerant is a critical consideration. HCFC-124, while an
improvement over CFCs, still possesses properties that impact the environment.[4]

e Ozone Depletion Potential (ODP): HCFC-124 has a low Ozone Depletion Potential (ODP) of
0.022, relative to CFC-11 (ODP = 1).[1] This reduced, but non-zero, potential is due to the
presence of chlorine in its molecular structure, which can catalytically destroy stratospheric
ozone.[4]

» Global Warming Potential (GWP): The Global Warming Potential (GWP) of HCFC-124 over a
100-year time horizon is 599, relative to carbon dioxide (GWP = 1).[1] This indicates its
capacity to contribute to the greenhouse effect.

e Atmospheric Lifetime: The atmospheric lifetime of HCFC-124 is approximately 5.8 years.[1]
[3]
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Due to its ODP, HCFC-124 is classified as a Class Il ozone-depleting substance and its
production and consumption have been phased out under the Montreal Protocol.[7]

Thermodynamic Behavior and Data

The thermodynamic properties of HCFC-124 have been extensively studied and are often
represented through equations of state, such as the Modified Benedict-Webb-Rubin (MBWR)
equation. These equations allow for the precise calculation of properties like enthalpy, entropy,
and specific volume across a wide range of temperatures and pressures.

Pressure-Enthalpy Diagram

The pressure-enthalpy (P-h) diagram is a fundamental tool for analyzing refrigeration cycles. It
graphically represents the thermodynamic state of the refrigerant as it undergoes changes in

pressure and enthalpy.
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Caption: A conceptual Pressure-Enthalpy (P-h) diagram illustrating the key regions and the
vapor-compression refrigeration cycle.

Temperature-Entropy Diagram

Similarly, the temperature-entropy (T-s) diagram provides valuable insights into the
thermodynamic processes, particularly concerning heat transfer and the efficiency of the cycle.
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Caption: A conceptual Temperature-Entropy (T-s) diagram showing the ideal vapor-
compression cycle and its corresponding thermodynamic states.

Experimental Determination of Thermodynamic
Properties
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The accurate determination of thermodynamic properties relies on precise experimental
methodologies. The following outlines a generalized workflow for characterizing a refrigerant
like HCFC-124.

Experimental Workflow

Click to download full resolution via product page

Caption: A simplified workflow for the experimental determination of the thermodynamic
properties of a refrigerant.

Step-by-Step Methodology for Vapor Pressure
Measurement

o Sample Purification: Obtain a high-purity sample of HCFC-124 and degas it to remove any
non-condensable impurities.

o Apparatus Preparation: Utilize a high-precision static or quasi-static vapor pressure
apparatus. This typically consists of a thermostatically controlled sample cell connected to a
pressure transducer.

o Temperature Control: Place the sample cell in a cryostat or thermostat capable of
maintaining a stable temperature to within a few millikelvin.

o Equilibrium: Allow the sample to reach thermal and vapor-liquid equilibrium at the desired
temperature.
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e Pressure Measurement: Record the vapor pressure using a calibrated high-accuracy
pressure transducer.

» Data Collection: Repeat the measurements at various temperatures across the desired
range, from the triple point to the critical point.

Safety Considerations

HCFC-124 is considered to have a low order of acute toxicity.[1] However, as with all
refrigerants, proper handling and safety precautions are essential.

¢ Inhalation: Inhalation of high concentrations can cause central nervous system depression
and cardiac sensitization.[1][8] Adequate ventilation is crucial in enclosed spaces.

» Frostbite: Direct contact with the liquid can cause frostbite due to its rapid evaporation.[8][9]
Appropriate personal protective equipment, including insulated gloves and safety goggles,
should be worn.

» Decomposition: At high temperatures, such as in the presence of flames or hot surfaces,
HCFC-124 can decompose to form toxic and corrosive compounds like hydrogen fluoride
and hydrogen chloride.[6]

Conclusion

HCFC-124 has played a role as a transitional refrigerant, and a thorough understanding of its
thermodynamic properties remains important for the maintenance of existing systems and for
historical and comparative analysis in the development of new, more environmentally benign
alternatives. The data and methodologies presented in this guide provide a solid foundation for
researchers and professionals working with this and other fluorinated refrigerants.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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